Cas no 2171352-30-8 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• CAS No: 2171352-30-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5800538
• PubChem ID: 165530724
• Update Time: 2025-06-22

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• 2171352-30-8
• EN300-1574365
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pentanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-16(13-23(28)26-17(4-2)14-24(29)30)27-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,3-4,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16-,17?/m1/s1
• InChI Key： QBLNCIYXTTTYAZ-TZHYSIJRSA-N
• SMILES： O(C(N[C@H](CC)CC(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic Acid (CAS No. 2171352-30-8): An Overview

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2171352-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected pentanamidopentanoic acid, is a valuable building block in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential reagent in the development of novel therapeutic agents.

The Fmoc (fluorenylmethyloxycarbonyl) protecting group is a widely used tool in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid allows for the selective protection of the amino group, facilitating stepwise synthesis and purification processes. This feature is particularly important in the synthesis of complex peptides and proteins, where precise control over the reactivity of functional groups is crucial.

Recent studies have highlighted the potential applications of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced biological activity and improved pharmacokinetic properties. These peptides have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

In addition to its use in peptide synthesis, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms within the body, often through enzymatic processes. The Fmoc group can be designed to be cleaved by specific enzymes, releasing the active drug at the desired site of action. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy.

The synthesis of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid involves several well-established chemical reactions. The key steps include the formation of the Fmoc protecting group on the amino acid, followed by coupling with a suitable amine or carboxylic acid to form the desired peptide bond. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, enabling high yields and purity levels.

The physical and chemical properties of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid are well-characterized. It is a white crystalline solid with a molecular weight of 467.54 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various conditions has been extensively studied, ensuring its reliability as a reagent in laboratory settings.

In terms of safety, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid is generally considered safe for use in laboratory environments when proper handling procedures are followed. However, it is important to note that appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

The future prospects for 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid are promising. Ongoing research continues to explore new applications and improvements in its synthesis methods. For example, recent advancements in green chemistry have led to more environmentally friendly approaches for producing this compound, reducing waste and energy consumption.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2171352-30-8) is a versatile and valuable reagent with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an indispensable tool for synthesizing bioactive peptides and developing novel therapeutic agents. As research in this field continues to advance, we can expect to see even more innovative applications of this compound in the future.